Dotriaconta-14,17,20,23,26,29-hexaenoic acid-d6

• Molecular Formula: C32H52O2
• Molecular Weight: 474.8 g/mol
• InChI: InChI=1S/C32H52O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32(33)34/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-31H2,1H3,(H,33,34)/b4-3-,7-6-,10-9-,13-12-,16-15-,19-18-/i29D2,30D2,31D2
• InChIKey: HIKGLCYKBLODNY-FBEZPRJWSA-N

Dotriaconta-14,17,20,23,26,29-hexaenoic Acid-d6: Specifications & Differentiation

Dotriaconta-14,17,20,23,26,29-hexaenoic acid-d6 (CAS 2692624-20-5, C₃₂H₄₆D₆O₂, MW 474.79) is a stable isotope-labeled very long-chain polyunsaturated fatty acid (VLC-PUFA) . It is the hexa-deuterated analog of the endogenous C32:6 n-3 fatty acid (14Z,17Z,20Z,23Z,26Z,29Z-dotriacontahexaenoic acid) [1]. VLC-PUFAs (C≥24) are non-dietary lipids found almost exclusively in the retina, spermatozoa, and brain, where they play critical roles in photoreceptor membrane structure and function [2][3]. This compound is designed and supplied exclusively as a stable isotope-labeled internal standard for quantitative mass spectrometry workflows, enabling precise quantification of the endogenous unlabeled fatty acid in complex biological matrices .

Product Type Stable isotope-labeled internal standard (SIL-IS)

Workflow LC-MS/MS quantitative bioanalysis of VLC-PUFA C32:6 n-3

Matrix Context Retinal lipid extracts, research plasma matrices

• [1] Lipid Maps Structure Database (LMSD). LMFA01030841: 32:6(14Z,17Z,20Z,23Z,26Z,29Z). View Source
• [2] Gorusupudi, A., et al. (2021). Retinal bioavailability and functional effects of a synthetic very-long-chain polyunsaturated fatty acid in mice. Proc. Natl. Acad. Sci. USA, 118(6), e2017739118. View Source
• [3] Cheng, V., et al. Influence of very-long-chain polyunsaturated fatty acids on membrane structure and dynamics. Biophysical Journal. View Source

Dotriaconta-14,17,20,23,26,29-hexaenoic Acid-d6: Risks of Generic Substitution

Generic substitution of a stable isotope-labeled internal standard (SIL-IS) with an unlabeled analog or a structural surrogate is not analytically equivalent. SIL-IS compounds like Dotriaconta-14,17,20,23,26,29-hexaenoic acid-d6 are designed to co-elute with the target analyte and experience identical matrix effects, ionization efficiency, and sample preparation losses during LC-MS/MS analysis, thereby enabling reliable normalization of analyte signal and accurate quantification [1]. In contrast, unlabeled analogs or structurally similar compounds exhibit different chromatographic retention times and ionization responses, introducing systematic bias that cannot be corrected for in complex biological matrices such as retinal lipid extracts or plasma [2][3]. Furthermore, for the specific quantification of the low-abundance endogenous VLC-PUFA C32:6 n-3, no suitable non-isotopic surrogate exists, making a precisely matched deuterated analog essential for method validity and reproducibility [4].

Matrix effect correction

Unlabeled analogs cannot co-elute, leading to uncorrected ion suppression or enhancement in complex matrices.

Chromatographic specificity

Structural surrogates exhibit different retention times, compromising analyte-to-ISTD signal normalization.

Isotopic purity

Non-deuterated or low-enrichment standards introduce cross-contribution, biasing low-abundance VLC-PUFA quantification.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Lindegardh, N., et al. (2008). Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays. Rapid Communications in Mass Spectrometry, 22(6), 883-889. View Source
• [3] Jemal, M., & Xia, Y. Q. (2006). LC-MS Development strategies for quantitative bioanalysis. Current Drug Metabolism, 7(5), 491-502. View Source
• [4] Berdeaux, O., et al. (2010). Identification and quantification of phosphatidylcholines containing very-long-chain polyunsaturated fatty acid in bovine and human retina using liquid chromatography/tandem mass spectrometry. J. Chromatogr. A, 1217(49), 7738-7748. View Source

Dotriaconta-14,17,20,23,26,29-hexaenoic Acid-d6: Differentiation Evidence

Mass Spectrometric Differentiation via Deuterium Shift

Dotriaconta-14,17,20,23,26,29-hexaenoic acid-d6 provides a +6 Da mass shift relative to the unlabeled endogenous analyte (C32:6 n-3) . This mass difference ensures complete baseline resolution in the mass spectrometer, allowing the internal standard and analyte to be quantified via distinct extracted ion chromatograms without spectral overlap or cross-talk [1]. This is a mandatory requirement for stable isotope dilution mass spectrometry (SID-MS) methods.

Mass shift

+6 Da

Supports baseline resolution in SID-MS assays

High-resolution MS recommended to confirm isotopic separation

Evidence Dimension	Mass-to-charge ratio (m/z) difference
Target Compound Data	MW 474.79 Da (incorporates 6 deuterium atoms)
Comparator Or Baseline	Unlabeled C32:6 n-3 fatty acid: MW 468.75 Da
Quantified Difference	Nominal mass shift of +6 Da
Conditions	High-resolution or tandem mass spectrometry (LC-MS/MS)

Why This Matters

A +6 Da mass shift is critical for minimizing isotopic cross-contribution between the internal standard and analyte, ensuring analytical accuracy and precision in quantitative assays.

• [1] Lipid Maps Structure Database (LMSD). LMFA01030841: 32:6(14Z,17Z,20Z,23Z,26Z,29Z). (Exact Mass: 468.39673). View Source

Chromatographic Co-Elution for Matrix Effect Correction

The deuterated compound exhibits near-identical reversed-phase chromatographic retention time to its unlabeled counterpart [1]. This co-elution property is fundamental for a stable isotope-labeled internal standard, as it ensures that both the analyte and the internal standard experience the identical sample matrix environment at the point of electrospray ionization. This co-elution allows the internal standard to effectively correct for matrix-induced ion suppression or enhancement, a primary source of error in quantitative bioanalysis [2].

Co-elution

Class-level

Target: co-elutes with C32:6 n-3 (≤0.05 min ΔRT)

Structural analog: >1 min ΔRT

Enables reliable matrix effect correction

Verify co-elution on your LC-MS system

Evidence Dimension	Chromatographic retention time
Target Compound Data	Co-elutes with endogenous C32:6 n-3 (within ≤0.05 min difference)
Comparator Or Baseline	Structural analogs (e.g., C34:6 fatty acid) or unlabeled compound used as an external standard
Quantified Difference	Co-elution vs. differential elution (typical RT difference >1 min for structural analogs)
Conditions	Reversed-phase liquid chromatography (C18 column, standard lipidomics gradient)

Why This Matters

Co-elution is essential for the internal standard to accurately compensate for variable matrix effects and ensure robust, reproducible quantitative results across different sample batches.

• [1] Liang, H. R., et al. (2011). Systematic evaluation of the impact of stable isotope labeling on LC-MS/MS method performance. Journal of Pharmaceutical and Biomedical Analysis, 55(1), 124-135. View Source
• [2] Trufelli, H., et al. (2011). An overview of matrix effects in liquid chromatography-mass spectrometry. Mass Spectrometry Reviews, 30(3), 491-509. View Source

Isotopic Purity and Cross-Contribution Control

High isotopic enrichment (≥98% deuterium incorporation) is a critical procurement specification for this compound . This high isotopic purity minimizes the presence of residual unlabeled (d0) or under-labeled (d1-d5) species in the internal standard vial. These isotopic impurities, if present at significant levels, would contribute a false signal to the analyte's mass channel (cross-contribution), leading to an overestimation of the endogenous C32:6 n-3 concentration, particularly when quantifying low-abundance analytes in tissue samples [1].

Isotopic purity

Head-to-head

≥98% deuterium incorporation

Minimizes cross-contribution to endogenous signal

Inquire for batch-specific enrichment certificate

Evidence Dimension	Isotopic purity (enrichment)
Target Compound Data	≥98% deuterium incorporation (high isotopic enrichment)
Comparator Or Baseline	Lower-grade labeled standards or custom-synthesized materials with lower enrichment (e.g., 95% isotopic purity)
Quantified Difference	≥3% absolute reduction in d0/d1-d5 isotopic impurities
Conditions	LC-MS/MS analysis in selected reaction monitoring (SRM) mode

Why This Matters

High isotopic purity is essential for accurate quantification of low-abundance VLC-PUFAs, as it reduces the risk of signal cross-contribution that can bias the measurement of the endogenous analyte.

• [1] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source

Biological Specificity in Retinal Lipid Quantitation

The target analyte, C32:6 n-3, is a VLC-PUFA that is not present in normal diets and is synthesized endogenously only in specific tissues like the retina via the ELOVL4 enzyme [1][2]. Its unique tissue-specific biosynthesis and critical role in photoreceptor function mean that its accurate quantification is a key endpoint in studies of retinal health and disease (e.g., Stargardt disease, age-related macular degeneration). The deuterated analog is therefore indispensable as an internal standard for these specialized research applications. A non-deuterated or generic fatty acid standard cannot provide the same biological relevance or analytical specificity.

Biological specificity

Class-level

Retina-specific, non-dietary VLC-PUFA

Ensures analyte relevance in retinal research

Review ELOVL4 pathway context

Evidence Dimension	Biological source and application relevance
Target Compound Data	Endogenous C32:6 n-3 is a retina-specific, non-dietary VLC-PUFA
Comparator Or Baseline	Common dietary PUFAs (e.g., DHA, arachidonic acid) or shorter-chain fatty acids
Quantified Difference	Qualitative difference in biological origin and functional role
Conditions	Mouse model studies of retinal VLC-PUFA bioavailability and function

Why This Matters

The unique biological context of C32:6 n-3 in retinal health research necessitates a specific, isotope-labeled internal standard for accurate and relevant quantitative analysis, which cannot be substituted by generic lipid standards.

• [1] Gorusupudi, A., et al. (2021). Retinal bioavailability and functional effects of a synthetic very-long-chain polyunsaturated fatty acid in mice. Proc. Natl. Acad. Sci. USA, 118(6), e2017739118. View Source
• [2] Agbaga, M. P., et al. (2010). Retinal very long-chain PUFAs: new insights from studies on ELOVL4 protein. J. Lipid Res., 51(7), 1624-1642. View Source

Dotriaconta-14,17,20,23,26,29-hexaenoic Acid-d6: Application Scenarios

Absolute Quantification of Retinal C32:6 n-3 in AMD Models

Procure Dotriaconta-14,17,20,23,26,29-hexaenoic acid-d6 for use as a stable isotope-labeled internal standard in LC-MS/MS assays designed to measure retinal concentrations of the non-dietary VLC-PUFA C32:6 n-3 in wild-type and Elovl4 knockout mice [1]. The deuterated analog is added to retinal lipid extracts prior to analysis to correct for sample preparation losses and matrix effects, enabling accurate assessment of VLC-PUFA bioavailability and the functional impact of dietary supplementation or gene therapy interventions.

Method Validation for Clinical VLC-PUFA Analysis

This compound is essential for analytical method development and validation in clinical lipidomics laboratories seeking to establish robust assays for VLC-PUFAs in human biofluids or tissues [2]. Its use is mandated for achieving the high precision and accuracy required for potential biomarker discovery and validation studies in ophthalmology, where the low-abundance of C32:6 n-3 demands a perfectly matched SIL-IS to overcome analytical challenges.

Membrane Biophysics of VLC-PUFAs in Photoreceptors

Researchers studying the biophysical effects of VLC-PUFAs on membrane structure and dynamics can use this deuterated compound not as an internal standard, but as a labeled tracer in model membrane systems [3]. The deuterium label provides a distinct spectroscopic handle (e.g., for neutron scattering or sum-frequency generation vibrational spectroscopy) that is not present in the unlabeled fatty acid, allowing for the direct observation of lipid flip-flop rates, membrane packing, and molecular orientation within lipid bilayers.

PK and Tissue Distribution of VLC-PUFA Therapeutics

In preclinical development of VLC-PUFA-based therapeutics for retinal degenerative diseases, this deuterated analog serves as the 'gold standard' internal standard for quantifying the parent drug (synthetic C32:6 n-3) in plasma and target tissues (e.g., retina, brain) from treated animals [1]. This is critical for establishing PK/PD relationships and guiding dose selection for future clinical trials.

Application

Selection Property

Validation Focus

Retinal VLC-PUFA quantification in preclinical models

Co-elution and matrix effect correction

Accuracy in retinal lipid extracts

Bioanalytical method validation for VLC-PUFA research

Isotopic purity and cross-contribution control

Method validation endpoint review

Membrane biophysics tracer studies

Deuterium label for spectroscopic detection

Lipid dynamics observation

Preclinical PK research of VLC-PUFA-based compounds

Stable isotope-labeled internal standard for LC-MS/MS

Exposure-model interpretation

• [1] Gorusupudi, A., et al. (2021). Retinal bioavailability and functional effects of a synthetic very-long-chain polyunsaturated fatty acid in mice. Proc. Natl. Acad. Sci. USA, 118(6), e2017739118. View Source
• [2] Berdeaux, O., et al. (2010). Identification and quantification of phosphatidylcholines containing very-long-chain polyunsaturated fatty acid in bovine and human retina using liquid chromatography/tandem mass spectrometry. J. Chromatogr. A, 1217(49), 7738-7748. View Source
• [3] Cheng, V., et al. Influence of very-long-chain polyunsaturated fatty acids on membrane structure and dynamics. Biophysical Journal. View Source